3-Benzyl-piperazine-2,5-dione
Overview
Description
3-Benzyl-piperazine-2,5-dione is a chemical compound with the molecular formula C11H12N2O2 . It has a molecular weight of 204.22 g/mol . The IUPAC name for this compound is 3-benzylpiperazine-2,5-dione . The InChI code for this compound is 1S/C11H12N2O2/c14-10-7-12-11(15)9(13-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,15)(H,13,14) .
Synthesis Analysis
Synthetic methods for accessing substituted piperazine-2,5-diones involve cyclising dipeptides or building from the already established core . Utilising the latter method, procedures have been developed to condense a variety of methoxylated benzaldehydes to exclusively form (Z,Z)- (benzylidene)piperazine-2,5-diones .
Molecular Structure Analysis
The molecular structure of 3-Benzyl-piperazine-2,5-dione consists of a piperazine ring which is a six-membered ring with two nitrogen atoms at opposite positions in the ring . Attached to one of the nitrogen atoms is a benzyl group .
Physical And Chemical Properties Analysis
3-Benzyl-piperazine-2,5-dione has a molecular weight of 204.22 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 2 . The exact mass of the compound is 204.089877630 g/mol . The topological polar surface area of the compound is 58.2 Ų . The compound has a heavy atom count of 15 .
Scientific Research Applications
Chemical Synthesis
3-Benzylpiperazine-2,5-dione is used in various areas of research including chemical synthesis . It can be used as a starting material or intermediate in the synthesis of other complex molecules .
Biological Evaluation
A study has shown that tryptamine-piperazine-2,5-dione conjugates, which can be synthesized from 3-benzylpiperazine-2,5-dione, have potential as anticancer agents . The compounds were prepared by means of a mild reaction and simple operation procedure, which could be applied to a broad scope of starting materials .
Anticancer Agents
Specifically, one compound synthesized from 3-benzylpiperazine-2,5-dione was found to induce significant growth inhibition of AsPC-1 and SW1990 human pancreatic cancer cell lines . This suggests that 3-benzylpiperazine-2,5-dione could be used in the development of new anticancer drugs .
Drug Discovery
The structure of 3-benzylpiperazine-2,5-dione allows for the construction of a structurally diverse compound library, paving a new avenue for the discovery of pancreatic cancer drug candidates .
Material Science
3-Benzylpiperazine-2,5-dione can also be used in material science research . Its properties can be leveraged in the development of new materials .
Chromatography
In the field of chromatography, 3-benzylpiperazine-2,5-dione can be used as a standard or reference compound .
properties
IUPAC Name |
3-benzylpiperazine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c14-10-7-12-11(15)9(13-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,15)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZOJHXFWJFSFAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(C(=O)N1)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70964640 |
Source
|
| Record name | 3-Benzyl-3,6-dihydropyrazine-2,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70964640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyl-piperazine-2,5-dione | |
CAS RN |
5037-75-2 |
Source
|
| Record name | 3-Benzyl-piperazine-2,5-dione | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005037752 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Benzyl-3,6-dihydropyrazine-2,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70964640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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